![molecular formula C19H26N2O4 B2361103 N-((1-(tetrahydro-2H-pyran-4-yl)piperidin-4-yl)methyl)benzo[d][1,3]dioxole-5-carboxamide CAS No. 2034570-85-7](/img/structure/B2361103.png)
N-((1-(tetrahydro-2H-pyran-4-yl)piperidin-4-yl)methyl)benzo[d][1,3]dioxole-5-carboxamide
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Description
N-((1-(tetrahydro-2H-pyran-4-yl)piperidin-4-yl)methyl)benzo[d][1,3]dioxole-5-carboxamide is a useful research compound. Its molecular formula is C19H26N2O4 and its molecular weight is 346.427. The purity is usually 95%.
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Scientific Research Applications
Pharmacokinetics and Metabolism
Studies on compounds structurally related to N-((1-(tetrahydro-2H-pyran-4-yl)piperidin-4-yl)methyl)benzo[d][1,3]dioxole-5-carboxamide have explored their pharmacokinetics and metabolism in humans. For instance, the metabolism and disposition of SB-649868, an orexin 1 and 2 receptor antagonist under development for insomnia treatment, were extensively studied. This compound was shown to be eliminated almost entirely via feces, with significant metabolism occurring through oxidation of the benzofuran ring, leading to various metabolites including M98, a hemiaminal metabolite resulting from oxidation and subsequent rearrangement (Renzulli et al., 2011).
Diagnostic Applications
Another area of application is in diagnostic imaging, where derivatives of the core structure have been utilized. For example, N-[2-(1'-piperidinyl)ethyl]-3-(123)I-iodo-4-methoxybenzamide (P-(123)I-MBA) has been investigated for its potential to visualize primary breast tumors in humans. This compound's tumor accumulation is based on its preferential binding to sigma receptors overexpressed on breast cancer cells, demonstrating its diagnostic application in identifying malignant tissues (Caveliers et al., 2002).
Neurological Studies
Compounds with similar structural features have also been linked to the study of neurological disorders. For instance, chronic Parkinsonism in humans was associated with the use of an illicit drug containing MPTP, a compound structurally related to the given chemical name, highlighting the importance of understanding the neurotoxic potential of such compounds (Langston et al., 1983).
Oncology Research
Furthermore, in oncology research, derivatives of this compound have been implicated in the study of mechanisms underlying cancer development and treatment. For example, venetoclax, a B-cell lymphoma-2 (Bcl-2) protein inhibitor, has undergone extensive metabolism and disposition studies, elucidating pathways for its clearance and the formation of metabolites with potential therapeutic implications (Liu et al., 2017).
Properties
IUPAC Name |
N-[[1-(oxan-4-yl)piperidin-4-yl]methyl]-1,3-benzodioxole-5-carboxamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H26N2O4/c22-19(15-1-2-17-18(11-15)25-13-24-17)20-12-14-3-7-21(8-4-14)16-5-9-23-10-6-16/h1-2,11,14,16H,3-10,12-13H2,(H,20,22) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IKAZNMRAWRPYHB-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1CNC(=O)C2=CC3=C(C=C2)OCO3)C4CCOCC4 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H26N2O4 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
346.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.